Cas no 13275-25-7 (1-Propene-1,1,3,3,3-d5(9CI))

• Product Name: 1-Propene-1,1,3,3,3-d5(9CI)
• CAS No: 13275-25-7
• MF: C₃H₆
• MW: 47.1105494499207
• CID: 137924
• PubChem ID: 15579316
• Update Time: 2025-04-19

1-Propene-1,1,3,3,3-d5(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propene-1,1,3,3,3-d5(9CI)
• PROPENE-1,1,3,3,3-D5
• 1,1,3-(Me3Si)3C5H3
• 1,1,3,3
• 1,1,3,3,3-pentadeuterio-propene
• 1,1,3,3,3-Pentadeuteropropen
• 1,1,3-Tris-trimethylsilyl-cyclopentadien
• 2,5,5-Tris(trimethylsilyl)-1,3-cyclopentadiene
• 2,5,5-tris(trimethylsilyl)-1,3-cyclo-pentadiene,
• 2,5,5-TRIS(TRIMETHYLSILYL)-1,3-CYCLO-PENTADIENE, 99
• 2,5,5-Tris(trimethylsilyl)cyclopentadien
• 2,5,5-Tris-(trimethylsilyl)-cyclopentadien
• CTK4I5508
• deuteriertes Propylen
• tris(trimethylsilyl)cyclopentadiene
• 13275-25-7
• 1,1,3,3,3-Pentadeuterioprop-1-ene

• Inchi： 1S/C3H6/c1-3-2/h3H,1H2,2H3/i1D2,2D3
• InChI Key： QQONPFPTGQHPMA-KPAILUHGSA-N
• SMILES： C([2H])([2H])([2H])/C=C(\[2H])/[2H]

Computed Properties

• Exact Mass: 47.078
• Monoisotopic Mass: 47.078
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 7.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 1.4

Experimental Properties

• LogP: 1.19230